Cas no 1804811-47-9 (4-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid)
4-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid
-
- Inchi: 1S/C7H3F3N2O6/c8-7(9,10)18-5-4(12(16)17)3(13)1-2(11-5)6(14)15/h1H,(H,11,13)(H,14,15)
- InChI Key: LYWHUXNNLSEGPR-UHFFFAOYSA-N
- SMILES: FC(OC1=C(C(C=C(C(=O)O)N1)=O)[N+](=O)[O-])(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 486
- XLogP3: 1.3
- Topological Polar Surface Area: 121
4-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029099751-1g |
4-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid |
1804811-47-9 | 97% | 1g |
$1,564.50 | 2022-04-01 |
4-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
Additional information on 4-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid
4-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804811-47-9): An Overview of a Promising Compound in Medicinal Chemistry
4-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804811-47-9) is a multifunctional organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its hydroxy, nitro, and trifluoromethoxy substituents, exhibits a diverse range of properties that make it a valuable candidate for various pharmaceutical applications.
The molecular structure of 4-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid is particularly noteworthy. The presence of the hydroxy group at the 4-position, the nitro group at the 3-position, and the trifluoromethoxy group at the 2-position on the pyridine ring provides a unique combination of functional groups that can influence its reactivity and biological activity. The carboxylic acid group at the 6-position further adds to its versatility, enabling it to participate in various chemical reactions and interactions with biological targets.
In recent years, research has focused on the potential therapeutic applications of compounds with similar structural features. For instance, a study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory properties of compounds containing nitrated pyridines. The authors found that these compounds could effectively inhibit pro-inflammatory cytokines, making them promising candidates for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The presence of the trifluoromethoxy group in 4-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid is particularly significant. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties. This feature makes them attractive for drug development, as they can potentially lead to longer-lasting effects and reduced dosing frequencies. A recent review in Chemical Reviews discussed the role of fluorinated compounds in drug discovery, emphasizing their ability to modulate biological activity and improve drug-like properties.
The carboxylic acid group in 4-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid also plays a crucial role in its biological activity. Carboxylic acids are known to form hydrogen bonds with biological targets, which can enhance their binding affinity and specificity. This property is particularly important in drug design, where high affinity and specificity are essential for therapeutic efficacy. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that carboxylic acid-containing compounds could effectively target specific enzymes involved in disease pathways, leading to potential therapeutic benefits.
Beyond its potential therapeutic applications, 4-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid has also been studied for its use as an intermediate in organic synthesis. The compound's reactivity and functional group diversity make it a valuable building block for synthesizing more complex molecules. For example, researchers at the University of California, Berkeley, utilized this compound as a key intermediate in the synthesis of novel antiviral agents. Their work highlighted the compound's versatility and potential for further chemical modifications.
In conclusion, 4-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804811-47-9) is a promising compound with a wide range of potential applications in medicinal chemistry and organic synthesis. Its unique structural features, including the hydroxy, nitro, and trifluoromethoxy substituents, along with the carboxylic acid group, contribute to its diverse biological activities and chemical reactivity. Ongoing research continues to explore its therapeutic potential and synthetic utility, making it an exciting area of study for both academic researchers and pharmaceutical developers.
1804811-47-9 (4-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)